Cas no 1024391-54-5 ((((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile)

• Product Name: (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile
• CAS No: 1024391-54-5
• MF: C₁₄H₈BrN₃
• MW: 298.137421607971
• MDL: MFCD00170994
• CID: 5032160
• Update Time: 2026-02-28

(((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• (((4-BROMONAPHTHYL)AMINO)METHYLENE)METHANE-1,1-DICARBONITRILE
• 2-{[(4-bromonaphthalen-1-yl)amino]methylidene}propanedinitrile
• (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile

• MDL： MFCD00170994
• Inchi： 1S/C14H8BrN3/c15-13-5-6-14(18-9-10(7-16)8-17)12-4-2-1-3-11(12)13/h1-6,9,18H
• InChI Key： WRVIWEJKSNYILZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=CC=CC2=1)N/C=C(\C#N)/C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 407
• XLogP3: 4.2
• Topological Polar Surface Area: 59.6

Additional information on (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile

Introduction to (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile (CAS No. 1024391-54-5)

(((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile, with the CAS number 1024391-54-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its brominated naphthyl moiety and the presence of two cyano groups, which contribute to its distinct chemical properties and reactivity.

The brominated naphthyl group in (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile imparts a high degree of aromaticity and electronic delocalization, making it an attractive building block for the synthesis of more complex molecules. The cyano groups (CN) are known for their strong electron-withdrawing properties, which can influence the compound's reactivity and stability. These features make the compound a valuable intermediate in the development of new pharmaceuticals, particularly in the design of drugs targeting specific biological pathways.

Recent research has focused on the potential of (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile as a precursor for the synthesis of novel bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of inhibitors for specific enzymes involved in cancer progression. The brominated naphthyl moiety was found to enhance the binding affinity of the resulting molecules to their target proteins, thereby improving their therapeutic efficacy.

In addition to its applications in medicinal chemistry, (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile has also been explored for its potential in materials science. The compound's aromatic structure and cyano groups make it suitable for the synthesis of conjugated polymers and other advanced materials with unique optical and electronic properties. A recent study in the Journal of Materials Chemistry C demonstrated the use of this compound as a monomer for the preparation of conjugated polymers with enhanced photoluminescence and charge transport characteristics.

The synthesis of (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile typically involves a multi-step process that includes the formation of the brominated naphthyl amine intermediate followed by condensation with cyanoacetic acid or a similar reagent. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, making it more accessible for both academic and industrial applications.

The physical properties of (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile, such as its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are crucial for optimizing its use in different applications. For example, its solubility in common organic solvents like dichloromethane and dimethylformamide makes it easy to handle and process in laboratory settings. Additionally, its thermal stability allows it to be used in high-temperature reactions without significant degradation.

In terms of safety and handling, while (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, any waste generated during its use should be disposed of according to local environmental guidelines.

The future prospects for (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile are promising. Ongoing research is exploring its potential as a key intermediate in the synthesis of new drugs targeting neurological disorders and other diseases. Furthermore, its unique chemical properties make it a valuable candidate for developing advanced materials with applications in electronics and photonics. As research continues to advance our understanding of this compound's behavior and potential applications, it is likely that we will see even more innovative uses for (((4-Bromonaphthyl)amino)methylene)methane-1,1-dicarbonitrile in the coming years.